1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone

• IUPAC Name: 1-[4-(3-bromopyridin-2-yl)oxypiperidin-1-yl]-2-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C18H18BrFN2O2/c19-16-2-1-9-21-18(16)24-15-7-10-22(11-8-15)17(23)12-13-3-5-14(20)6-4-13/h1-6,9,15H,7-8,10-12H2
• InChI Key: YUEKTEFNCZJWAU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=CC=N2)Br)C(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H18BrFN2O2
• Molecular Weight: 393.2 g/mol

Description

1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone, also known as BFE, is a novel chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. In

Mechanism of Action

The mechanism of action of 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone is not fully understood, but it is believed to act as a modulator of certain neurotransmitters in the brain. 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone has been found to bind to the serotonin transporter, which is responsible for the reuptake of serotonin in the brain. By binding to this transporter, 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone inhibits the reuptake of serotonin, leading to an increase in its concentration in the brain. This increase in serotonin concentration has been found to have antidepressant effects.
Biochemical and Physiological Effects:
1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone has been found to have various biochemical and physiological effects. In vitro studies have shown that 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone can inhibit the activity of certain enzymes such as monoamine oxidase A and B, which are involved in the metabolism of neurotransmitters. In vivo studies have shown that 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone can increase the concentration of serotonin in the brain, leading to antidepressant effects. 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone has also been found to have anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone is its potential to be used as a tool compound for the study of various biological processes. 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone is a novel compound that has not been extensively studied, which makes it an attractive compound for scientific research. However, one of the limitations of 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone is its potential toxicity. Studies have shown that high doses of 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone can lead to liver toxicity in animal models.

Future Directions

There are several future directions for the study of 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone. One direction is the development of new drugs based on the structure of 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone for the treatment of various diseases. Another direction is the study of the mechanism of action of 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone, which could lead to the development of new treatments for neurological disorders. Additionally, the toxicity of 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone needs to be further investigated to determine its safety for use in humans.

Synthesis Methods

The synthesis of 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone involves a series of chemical reactions that include the reaction of 3-bromopyridin-2-ol with piperidine, followed by the reaction of the resulting compound with 4-fluorobenzaldehyde. The final product is obtained after purification using column chromatography.

Scientific Research Applications

1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone has been found to have potential applications in various fields of scientific research including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone has been investigated for its potential to be used as a lead compound for the development of new drugs for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and depression. In neuroscience, 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone has been studied for its potential to modulate the activity of certain neurotransmitters in the brain, which could lead to the development of new treatments for neurological disorders. In pharmacology, 1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone has been investigated for its potential to be used as a tool compound for the study of various biological processes.